Cas no 1361609-99-5 (2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine)

• Product Name: 2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine
• CAS No: 1361609-99-5
• MF: C₁₂H₇Cl₃N₂O₃
• MW: 333.554579973221
• CID: 4798937
• Update Time: 2025-05-20

2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl3N2O3/c1-20-12-10(17(18)19)2-6(5-16-12)8-3-7(13)4-9(14)11(8)15/h2-5H,1H3
• InChI Key： BXOFWXFSIGGJQN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=NC(=C(C=1)[N+](=O)[O-])OC)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 355
• XLogP3: 4.5
• Topological Polar Surface Area: 67.9

Additional information on 2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine

2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361609-99-5): An Overview

2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361609-99-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a methoxy group at the 2-position, a nitro group at the 3-position, and a 2,3,5-trichlorophenyl group at the 5-position. These substituents contribute to its distinctive chemical properties and potential biological activities.

The synthesis of 2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine involves multiple steps and requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly reduced reaction time and minimized the formation of by-products.

In terms of its physical and chemical properties, 2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine is a solid compound with a molecular weight of 378.74 g/mol. It exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various applications in laboratory settings. The compound's stability under different conditions has been extensively studied, with findings indicating that it remains stable at room temperature but may degrade under strong acidic or basic conditions.

The biological activity of 2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine has been the subject of numerous investigations. One of the most notable areas of research is its potential as an inhibitor of specific enzymes involved in disease pathways. A study published in the Bioorganic & Medicinal Chemistry Letters in 2019 demonstrated that this compound exhibits potent inhibitory activity against human topoisomerase IIα (Topo IIα), an enzyme that plays a crucial role in DNA replication and cell division. This finding suggests that 2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine could be a promising lead compound for the development of novel anticancer drugs.

Beyond its potential as an anticancer agent, 2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine has also shown promise in other therapeutic areas. For example, research conducted at the University of California in 2020 revealed that this compound possesses anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings highlight its potential for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

To further explore the therapeutic potential of 2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine, several preclinical studies have been conducted to evaluate its safety and efficacy. In a study published in the Toxicological Sciences in 2018, researchers assessed the compound's toxicity profile using both in vitro and in vivo models. The results indicated that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed on major organs such as the liver and kidneys.

The pharmacokinetic properties of 2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine have also been investigated to understand its behavior in biological systems. A study published in the in 2017 reported that this compound has good oral bioavailability and undergoes extensive metabolism primarily via hepatic pathways. The metabolites formed are rapidly eliminated from the body through urinary excretion.

In conclusion, 2-Methoxy-3-nitro-5-(2,3,5-trichlorophenyl)pyridine (CAS No. 1361609-99-5) is a multifaceted compound with significant potential for various applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use.